
(R)-4-Benzyl-2-oxazolidinone CAS number and
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (R)-4-Benzyl-2-oxazolidinone

Cat. No.: B027034 Get Quote

An In-depth Technical Guide to (R)-4-Benzyl-2-oxazolidinone

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identity and Properties
(R)-4-Benzyl-2-oxazolidinone is a widely utilized chiral auxiliary in asymmetric synthesis,

valued for its ability to direct stereoselective transformations. Its robust crystalline nature and

reliable stereochemical control have made it an indispensable tool in the synthesis of complex

chiral molecules, particularly in the pharmaceutical industry.

Chemical Structure:

Chemical Formula: C₁₀H₁₁NO₂[1][2][3][4]

Molecular Weight: 177.20 g/mol [1][2][3][4][5]

CAS Number: 102029-44-7[1][2][3][4][6]

Canonical SMILES: C1--INVALID-LINK--CC2=CC=CC=C2[1][3]

InChIKey: OJOFMLDBXPDXLQ-SECBINFHSA-N[1][2]

Physicochemical Properties:
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The physical and chemical properties of (R)-4-Benzyl-2-oxazolidinone are summarized in the

table below. It is a white to off-white crystalline solid, soluble in many organic solvents but

sparingly soluble in water.[1]

Property Value Reference

Appearance
White to off-white crystalline

powder
[1][4]

Melting Point 86 °C [3][4]

Boiling Point 150-160 °C @ 0.5 Torr [4]

Density 1.2 ± 0.1 g/cm³ [4]

Solubility

Soluble in methanol, ethanol,

and chloroform; Insoluble in

water.

[1][4]

Specific Rotation +62° (c=1, CHCl₃) [4]

Synthesis and Manufacturing
The most common synthetic route to (R)-4-Benzyl-2-oxazolidinone begins with the naturally

occurring amino acid, L-phenylalanine.[7] This precursor is first reduced to the corresponding

amino alcohol, (R)-2-amino-3-phenyl-1-propanol, which is then cyclized to form the final

oxazolidinone ring.[7] While various reducing agents have been employed, a safer and more

efficient method utilizes lithium aluminum hydride with a controlled quench, followed by

cyclization with diethyl carbonate.[7] This process is advantageous due to the use of

inexpensive reagents, environmental friendliness, and a high overall yield, making it suitable for

large-scale production.[7]

A generalized workflow for the synthesis is presented below:
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Synthesis of (R)-4-Benzyl-2-oxazolidinone

L-Phenylalanine

(R)-2-Amino-3-phenyl-1-propanol

Reduction
(e.g., LiAlH4 in THF)

(R)-4-Benzyl-2-oxazolidinone

Cyclization
(e.g., Diethyl Carbonate, NaOEt)

Click to download full resolution via product page

A high-level overview of the synthesis of (R)-4-Benzyl-2-oxazolidinone from L-phenylalanine.

Applications in Asymmetric Synthesis
(R)-4-Benzyl-2-oxazolidinone is a cornerstone of modern asymmetric synthesis, primarily

employed as a chiral auxiliary. Chiral auxiliaries are enantiomerically pure compounds that are

temporarily incorporated into a prochiral substrate to direct a subsequent stereoselective

reaction. After the desired stereocenter is created, the auxiliary is cleaved and can often be

recovered for reuse.

The utility of (R)-4-benzyl-2-oxazolidinone extends to a variety of carbon-carbon bond-

forming reactions, including:
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Asymmetric Alkylation: Enolates derived from N-acyl oxazolidinones undergo highly

diastereoselective alkylation.[8] The bulky benzyl group on the auxiliary effectively shields

one face of the enolate, directing the incoming electrophile to the opposite face.[8]

Asymmetric Aldol Reactions: Boron enolates of N-acyl oxazolidinones react with aldehydes

to produce syn-aldol adducts with excellent diastereoselectivity.[9] The stereochemical

outcome is reliably predicted by the Zimmerman-Traxler transition state model.[8]

Asymmetric Conjugate Additions: N-enoyl oxazolidinones are effective Michael acceptors in

conjugate addition reactions with various nucleophiles.

Asymmetric Diels-Alder Reactions: N-acryloyl derivatives can participate in

diastereoselective Diels-Alder cycloadditions.

These applications have been instrumental in the synthesis of numerous biologically active

compounds and natural products, including the preparation of enantiopure carbocyclic

nucleosides that act as HIV protease inhibitors, as well as in the synthesis of β-lactams and α-

amino acids.[1][6]

The general workflow for an asymmetric alkylation using an oxazolidinone auxiliary is depicted

below:
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General Workflow for Asymmetric Alkylation

Acylation of
(R)-4-Benzyl-2-oxazolidinone

Diastereoselective
Alkylation

Formation of N-acyl derivative

Cleavage of Auxiliary

Introduction of new stereocenter

Enantiomerically Enriched
Product

Release of chiral product

Click to download full resolution via product page

A simplified workflow for asymmetric alkylation using an oxazolidinone chiral auxiliary.

Experimental Protocols
The following are representative experimental protocols for the key steps in utilizing (R)-4-
benzyl-2-oxazolidinone in asymmetric synthesis. These protocols are adapted from
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established procedures for the (S)-enantiomer and are directly applicable to the (R)-

enantiomer.[9]

Protocol 1: N-Acylation of (R)-4-Benzyl-2-oxazolidinone

This procedure describes the acylation of the oxazolidinone auxiliary with an acid chloride to

form the corresponding N-acyl imide.

Materials:

(R)-4-Benzyl-2-oxazolidinone

Acyl chloride (e.g., propionyl chloride)

n-Butyllithium (n-BuLi) in hexanes

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), add (R)-4-
benzyl-2-oxazolidinone (1.0 equivalent) and anhydrous THF.

Cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add n-BuLi (1.05 equivalents) dropwise. Stir the mixture at -78 °C for 30 minutes.

Add the acyl chloride (1.1 equivalents) dropwise.

Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature

and stir for an additional 2 hours.

Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.
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Extract the aqueous layer with ethyl acetate (3x).

Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Asymmetric Alkylation of N-Acyl-(R)-4-Benzyl-2-oxazolidinone

This protocol details the diastereoselective alkylation of the N-acyl oxazolidinone.

Materials:

N-Propionyl-(R)-4-benzyl-2-oxazolidinone

Strong base (e.g., Lithium diisopropylamide (LDA) or Sodium bis(trimethylsilyl)amide

(NaHMDS))

Alkylating agent (e.g., benzyl bromide)

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

To a flame-dried round-bottom flask under an inert atmosphere, add the N-acyl-(R)-4-
benzyl-2-oxazolidinone (1.0 equivalent) and anhydrous THF.

Cool the solution to -78 °C.

Slowly add a solution of the strong base (1.1 equivalents) in THF dropwise.

Stir the mixture at -78 °C for 1 hour to form the enolate.

Add the alkylating agent (1.2 equivalents) dropwise.

Stir the reaction at -78 °C for 4 hours.
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Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

Allow the mixture to warm to room temperature and perform an aqueous workup followed

by extraction with an organic solvent.

Dry the combined organic layers, concentrate, and purify the product by chromatography.

Safety and Handling
(R)-4-Benzyl-2-oxazolidinone is irritating to the eyes, respiratory system, and skin.[1][4]

Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling this compound.[1] It is recommended to work in a well-

ventilated area or a fume hood.[1] The compound is hygroscopic and should be stored in a

cool, dry place under an inert atmosphere.[1][3]

Hazard and Precautionary Statements:

GHS Pictogram Signal Word Hazard Statements
Precautionary
Statements

Warning

H315: Causes skin

irritationH319: Causes

serious eye

irritationH335: May

cause respiratory

irritation

P261: Avoid breathing

dustP264: Wash skin

thoroughly after

handlingP280: Wear

protective gloves/eye

protection/face

protectionP302+P352:

IF ON SKIN: Wash

with plenty of

waterP305+P351+P3

38: IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.
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Conclusion
(R)-4-Benzyl-2-oxazolidinone is a powerful and versatile chiral auxiliary that has significantly

impacted the field of asymmetric synthesis. Its predictable stereochemical control, ease of

handling, and the ability to be efficiently synthesized make it a valuable tool for chemists in

academia and industry. The methodologies developed around this and related oxazolidinones

continue to be fundamental in the stereoselective construction of complex organic molecules,

driving innovation in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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